molecular formula C10H8ClNO2S2 B061515 3-Amino-4-[(4-chlorophenyl)sulphonyl]thiophene CAS No. 175201-48-6

3-Amino-4-[(4-chlorophenyl)sulphonyl]thiophene

Cat. No. B061515
CAS RN: 175201-48-6
M. Wt: 273.8 g/mol
InChI Key: BNXALWKJNREZHV-UHFFFAOYSA-N
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Description

3-Amino-4-[(4-chlorophenyl)sulphonyl]thiophene (ACST) is a chemical compound with a unique structure, consisting of an amine group and a chlorophenyl sulphonyl group linked to a thiophene ring. This compound has a wide range of applications in scientific research, including in vivo and in vitro applications, and has been studied for its biochemical and physiological effects.

Scientific Research Applications

Industrial Chemistry

Thiophene derivatives, including “3-Amino-4-[(4-chlorophenyl)sulphonyl]thiophene”, are utilized in industrial chemistry. They are particularly used as corrosion inhibitors .

Material Science

In the field of material science, thiophene-mediated molecules play a prominent role. They are crucial in the advancement of organic semiconductors .

Electronics

Thiophene derivatives are used in the fabrication of organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs). These applications are significant in the electronics industry .

Pharmacology

Molecules with the thiophene ring system exhibit many pharmacological properties. They have been found to have anticancer , anti-inflammatory , and antimicrobial properties.

Cardiovascular Health

Thiophene derivatives have been found to have antihypertensive and anti-atherosclerotic properties . These properties make them potentially useful in the treatment of cardiovascular diseases.

Anesthetics

Articaine, a 2,3,4-trisubstituent thiophene, is used as a voltage-gated sodium channel blocker and dental anesthetic in Europe . This suggests that “3-Amino-4-[(4-chlorophenyl)sulphonyl]thiophene” could potentially have similar applications.

properties

IUPAC Name

4-(4-chlorophenyl)sulfonylthiophen-3-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H8ClNO2S2/c11-7-1-3-8(4-2-7)16(13,14)10-6-15-5-9(10)12/h1-6H,12H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BNXALWKJNREZHV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1S(=O)(=O)C2=CSC=C2N)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H8ClNO2S2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00410665
Record name 4-(4-Chlorobenzene-1-sulfonyl)thiophen-3-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00410665
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

273.8 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Amino-4-[(4-chlorophenyl)sulphonyl]thiophene

CAS RN

175201-48-6
Record name 4-[(4-Chlorophenyl)sulfonyl]-3-thiophenamine
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=175201-48-6
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 4-(4-Chlorobenzene-1-sulfonyl)thiophen-3-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00410665
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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